2-Chloro-3-methoxypyridine
Overview
Description
2-Chloro-3-methoxypyridine is a chemical compound with the molecular formula C6H6ClNO . It is a white to off-white solid and is used as a pharmaceutical raw material and in medicine .
Synthesis Analysis
The synthesis of 2-Chloro-3-methoxypyridine involves several steps. One approach involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C . Another method involves the use of a nickel-catalyzed reductive coupling of bromopyridines with tertiary alkyl bromides .Molecular Structure Analysis
The molecular structure of 2-Chloro-3-methoxypyridine consists of a pyridine ring substituted with a chlorine atom and a methoxy group . The average mass of the molecule is 143.571 Da .Chemical Reactions Analysis
2-Chloro-3-methoxypyridine can undergo various chemical reactions. For instance, it can participate in Suzuki coupling reactions . It can also undergo oxidation mediated by sulphate radicals .Physical And Chemical Properties Analysis
2-Chloro-3-methoxypyridine has a density of 1.2±0.1 g/cm3, a boiling point of 210.6±20.0 °C at 760 mmHg, and a vapour pressure of 0.3±0.4 mmHg at 25°C . It has a molar refractivity of 35.9±0.3 cm3, and its polar surface area is 22 Å2 .Scientific Research Applications
- Background : 2-Pyridones are essential heterocyclic compounds with versatile applications in biology, natural products, dyes, and fluorescent materials .
- Methodology :
- Researchers have developed several synthetic methods for 2-pyridone production:
- Using Pyridine Substrates : A novel synthesis of amino-substituted 2-pyridone employed palladium catalysts under microwave irradiation, yielding good-to-high yields .
- π-Deficient 2-Fluoro Pyridine System : Cantrell Jr. et al. reported a reaction of 2-fluoro pyridine to obtain 2-pyridone in 47% yield .
- Metal-Catalyzed Cross-Coupling : Siddle et al. developed a method for obtaining 1,5-di(hetero)arylpyridin-2(1H)-ones, which have wide biological applications .
- Researchers have developed several synthetic methods for 2-pyridone production:
- Application : 2-Chloro-3-methoxypyridine serves as a catalyst for the addition reaction of various 1,2-acyclic diones to activated acetylenic esters .
- Biological Activity : Researchers designed a molecule with a 2-pyridone scaffold, which exhibited excellent anti-thrombin activity. The compound showed satisfactory IC₅₀ values (about 0.02–2.5 μM) .
- Research Focus : Investigating bacterial strains capable of degrading this compound from wastewater and agricultural soil .
- Pharmaceutical Raw Material : 2-Chloro-3-methoxypyridine finds use as a pharmaceutical raw material and may have applications in medicine .
Synthesis of 2-Pyridone Compounds
Catalyst for Addition Reactions
Thrombin Inhibitor Scaffold
Environmental Degradation Studies
Medicinal Applications
Suzuki Coupling Reactions
Safety and Hazards
2-Chloro-3-methoxypyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion or irritation and serious eye damage or eye irritation . It can also cause specific target organ toxicity after a single exposure, with the respiratory system being a target organ .
Mechanism of Action
Target of Action
2-Chloro-3-methoxypyridine is primarily used as a reagent in the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process . The primary targets of 2-Chloro-3-methoxypyridine are the organoboron reagents used in this reaction .
Mode of Action
The Suzuki–Miyaura coupling reaction involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium donates electrons to form a new Pd–C bond with an electrophilic organic group . In the transmetalation step, a nucleophilic organic group (such as 2-Chloro-3-methoxypyridine) is transferred from boron to palladium .
Biochemical Pathways
The Suzuki–Miyaura coupling reaction is a key pathway in organic synthesis, enabling the formation of complex organic compounds from simpler precursors . The use of 2-Chloro-3-methoxypyridine in
properties
IUPAC Name |
2-chloro-3-methoxypyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO/c1-9-5-3-2-4-8-6(5)7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCVNZKGBNUPYPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70200590 | |
Record name | 2-Chloro-3-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70200590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-methoxypyridine | |
CAS RN |
52605-96-6 | |
Record name | 2-Chloro-3-methoxypyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52605-96-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-3-methoxypyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052605966 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-3-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70200590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-3-methoxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.745 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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